Cas no 1214375-48-0 (Methyl 3,4-di(pyridin-3-yl)benzoate)
Methyl 3,4-di(pyridin-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3,4-di(pyridin-3-yl)benzoate
- Methyl 3,4-di(pyridin-3-yl)benzoate
-
- Inchi: 1S/C18H14N2O2/c1-22-18(21)13-6-7-16(14-4-2-8-19-11-14)17(10-13)15-5-3-9-20-12-15/h2-12H,1H3
- InChI Key: AEXPVCSTNMOCMG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=C(C2C=NC=CC=2)C(C2C=NC=CC=2)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 374
- XLogP3: 2.9
- Topological Polar Surface Area: 52.1
Methyl 3,4-di(pyridin-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008375-250mg |
Methyl 3,4-di(pyridin-3-yl)benzoate |
1214375-48-0 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A015008375-500mg |
Methyl 3,4-di(pyridin-3-yl)benzoate |
1214375-48-0 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A015008375-1g |
Methyl 3,4-di(pyridin-3-yl)benzoate |
1214375-48-0 | 97% | 1g |
$1460.20 | 2023-09-04 |
Methyl 3,4-di(pyridin-3-yl)benzoate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Methyl 3,4-di(pyridin-3-yl)benzoate
Comprehensive Overview of Methyl 3,4-di(pyridin-3-yl)benzoate (CAS No. 1214375-48-0)
Methyl 3,4-di(pyridin-3-yl)benzoate (CAS No. 1214375-48-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique pyridine and benzoate functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes two pyridin-3-yl groups attached to a benzoate core, makes it a valuable intermediate in the development of novel therapeutics and advanced materials.
In recent years, the demand for Methyl 3,4-di(pyridin-3-yl)benzoate has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's ability to interact with biological systems through its heterocyclic moieties has made it a focal point in the design of next-generation pharmaceuticals. Additionally, its aromatic properties contribute to its stability and reactivity, making it an ideal candidate for various synthetic pathways.
From a material science perspective, Methyl 3,4-di(pyridin-3-yl)benzoate is being explored for its potential in organic electronics. Its conjugated system and electron-rich pyridine rings make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate charge transport and its thermal stability are key factors driving its adoption in these cutting-edge technologies. As the push for sustainable and efficient energy solutions grows, the relevance of such compounds in green technology cannot be overstated.
One of the most frequently asked questions about Methyl 3,4-di(pyridin-3-yl)benzoate revolves around its synthesis and purification. The compound is typically synthesized through cross-coupling reactions, such as Suzuki or Stille couplings, which are well-documented in the literature. Purification often involves techniques like column chromatography or recrystallization to achieve high purity levels. These methods are critical for ensuring the compound's efficacy in downstream applications, whether in drug formulation or material fabrication.
Another area of interest is the compound's solubility and stability under various conditions. Methyl 3,4-di(pyridin-3-yl)benzoate exhibits moderate solubility in common organic solvents like dichloromethane, dimethyl sulfoxide (DMSO), and acetonitrile. This property is particularly important for researchers who need to handle the compound in solution-phase reactions. Stability studies have shown that the compound remains intact under ambient conditions, although prolonged exposure to light or moisture should be avoided to prevent degradation.
The growing interest in Methyl 3,4-di(pyridin-3-yl)benzoate is also reflected in the increasing number of patents and publications citing its use. Recent studies have highlighted its potential as a fluorescence probe for detecting metal ions or as a ligand in catalytic systems. These diverse applications underscore the compound's versatility and its importance in advancing scientific research. As more discoveries are made, the compound's role in innovation is expected to expand further.
In conclusion, Methyl 3,4-di(pyridin-3-yl)benzoate (CAS No. 1214375-48-0) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in both academic and industrial settings. Whether you're a chemist exploring new synthetic routes or a material scientist developing next-generation devices, this compound offers a wealth of opportunities for innovation and discovery.
1214375-48-0 (Methyl 3,4-di(pyridin-3-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)